Cas no 697225-02-8 (Iloprost tromethamine)

• Product Name: Iloprost tromethamine
• CAS No: 697225-02-8
• MF: C₂₆H₄₃NO₇
• MW: 481.622128725052
• CID: 2851323
• Update Time: 2023-08-10

Iloprost tromethamine Chemical and Physical Properties

Names and Identifiers

• Iloprost tromethamine
• Iloprost trometamol
• Ventavis (TN)
• Trometamol iloprost
• Ciloprost trometamol
• Iloprost tromethamine [MI]
• Pentanoic acid, 5-((3aS,4R,5R,6aS)-hexahydro-5-hydroxy-4-((1E,3S)-3-hydroxy-4-methyl-1-octen-6-ynyl)-2(1H)-pentalenylidene)-, (5E)-, compd. with 2-amino-2-(hydroxymethyl)-1,3-propanediol (1:1)
• D08065
• Q27269128

• Inchi： 1S/C22H32O4.C4H11NO3/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24;5-4(1-6,2-7)3-8/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26);6-8H,1-3,5H2/b11-10+,16-8+;/t15?,17-,18+,19-,20+,21+;/m0./s1
• InChI Key： KZSSWXACMCYLBM-RMWNCEGRSA-N
• SMILES： O[C@@H]1C[C@@H]2C/C(=C\CCCC(=O)O)/C[C@@H]2[C@H]1/C=C/[C@H](C(C)CC#CC)O.OCC(CO)(CO)N

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 660
• Topological Polar Surface Area: 165